Isopropyl 2-amino-4-hydroxy-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate

• IUPAC Name: propan-2-yl 2-amino-4-oxo-3,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate
• InChI: InChI=1S/C11H16N4O3/c1-6(2)18-11(17)15-4-3-7-8(5-15)13-10(12)14-9(7)16/h6H,3-5H2,1-2H3,(H3,12,13,14,16)
• InChI Key: GMYZAKFJCHHPSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)N1CCC2=C(C1)N=C(NC2=O)N
• Molecular Formula: C11H16N4O3
• Molecular Weight: 252.27 g/mol

Description

Isopropyl 2-amino-4-hydroxy-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate, also known as IPH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. IPH is a pyridopyrimidine derivative that has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : Research by Śladowska, Bartoszko-Malik, and Zawisza (1990) involved the synthesis of various derivatives related to Isopropyl 2-amino-4-hydroxy-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate. They explored the condensation reactions leading to compounds with potential pharmacological activities (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

• Formation of Pyrimidine Derivatives : Another research by Baker and Jordaan (1965) studied the synthesis of various pyrimidine-6-carboxylic acids, including compounds structurally similar to this compound. Their work provided insights into the effects of these compounds on enzymes like dihydrofolic reductase (Baker & Jordaan, 1965).

Biological Applications

• Antiviral Activity : Holý et al. (2002) conducted a study on pyrimidines and their derivatives, focusing on their antiviral activities. They explored the structural modifications and their impacts on antiviral effectiveness, which is relevant to compounds similar to this compound (Holý et al., 2002).

• Antifungal Properties : A study by Hanafy (2011) on the synthesis and antifungal activity of new pyrido[2,3-d]pyrimidine derivatives, including structural analogs of this compound, revealed significant antifungal activities for some synthesized compounds. This suggests potential applications in antifungal drug development (Hanafy, 2011).

Mechanism of Action

Target of Action

Compounds of the pyrido[2,3-d]pyrimidine class exhibit a wide range of biological activity . They have been known to interact with various targets such as tyrosine kinase and cyclin-dependent kinases .

Mode of Action

It’s known that pyrido[2,3-d]pyrimidines can inhibit protein tyrosine kinases . They do this by binding to the ATP-binding site of the kinase, preventing the transfer of a phosphate group from ATP to the protein substrate, thus inhibiting the kinase’s activity .

Biochemical Pathways

It’s known that inhibitors of protein tyrosine kinases, such as some pyrido[2,3-d]pyrimidines, can affect multiple signaling pathways involved in cell growth and proliferation .

Result of Action

By inhibiting protein tyrosine kinases, compounds of the pyrido[2,3-d]pyrimidine class can potentially disrupt cell signaling pathways, leading to a decrease in cell proliferation and growth .

Biochemical Analysis

Biochemical Properties

Isopropyl 2-amino-4-hydroxy-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit cyclin-dependent kinases (CDKs) and tyrosine kinases, which are crucial for cell cycle regulation and signal transduction . The compound’s interaction with these enzymes involves binding to their active sites, thereby inhibiting their activity and affecting downstream signaling pathways.

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. The compound can induce apoptosis in cancer cells by activating caspases and other pro-apoptotic proteins . Additionally, it can modulate the expression of genes involved in cell proliferation, differentiation, and survival, thereby impacting cellular functions.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound binds to the active sites of CDKs and tyrosine kinases, leading to their inhibition . This inhibition disrupts the phosphorylation of key proteins involved in cell cycle progression and signal transduction, resulting in cell cycle arrest and apoptosis. Furthermore, the compound can influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound exhibits stability under various conditions, but its activity may decrease over prolonged periods due to degradation . Long-term studies have shown that the compound can have sustained effects on cellular functions, including prolonged cell cycle arrest and apoptosis in cancer cells.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits antiproliferative and pro-apoptotic effects without significant toxicity . At higher doses, it can cause adverse effects, including toxicity to normal cells and tissues. Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its metabolism and clearance from the body . The compound can affect metabolic flux and alter metabolite levels, impacting overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization to specific cellular compartments, where it exerts its biological effects. The compound’s distribution can influence its efficacy and toxicity.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization can affect its interactions with biomolecules and its overall biological activity.